Cas no 1289038-89-6 (3-Hydroxy-5-methoxyisonicotinaldehyde)

3-Hydroxy-5-methoxyisonicotinaldehyde is a versatile heterocyclic aldehyde with a pyridine core, functionalized with hydroxyl and methoxy substituents. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmacophores and fine chemicals. The presence of both electron-donating (methoxy) and electron-withdrawing (aldehyde) groups enhances its reactivity in condensation and nucleophilic addition reactions. This compound is especially useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a precursor for heterocyclic scaffolds. Its stability under standard conditions and compatibility with common reagents further contribute to its utility in research and industrial applications.

3-Hydroxy-5-methoxyisonicotinaldehyde structure

1289038-89-6 structure

Product Name:3-Hydroxy-5-methoxyisonicotinaldehyde

CAS No:1289038-89-6

MF:C₇H₇NO₃

MW:153.135381937027

MDL:MFCD22547717

CID:2092698

PubChem ID:72218053

Update Time:2025-06-07

3-Hydroxy-5-methoxyisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-methoxyisonicotinaldehyde
- 3-hydroxy-5-methoxy-pyridine-4-carbaldehyde
- 1289038-89-6
- XZGYPJCLQDTRAS-UHFFFAOYSA-N
- 4-Pyridinecarboxaldehyde, 3-hydroxy-5-methoxy-
- DB-294333
- EN300-7750966
- AB84383
- 3-hydroxy-5-methoxypyridine-4-carbaldehyde
- AKOS024463680
- SCHEMBL15065874
- MDL： MFCD22547717
- Inchi： 1S/C7H7NO3/c1-11-7-3-8-2-6(10)5(7)4-9/h2-4,10H,1H3
- InChI Key： XZGYPJCLQDTRAS-UHFFFAOYSA-N
- SMILES： O(C)C1C=NC=C(C=1C=O)O

Computed Properties

Exact Mass: 153.042593085g/mol
Monoisotopic Mass: 153.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 59.4Å²

3-Hydroxy-5-methoxyisonicotinaldehyde Pricemore >>

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Chemenu	CM177715-1g	3-Hydroxy-5-methoxyisonicotinaldehyde	1289038-89-6	95%	1g	$549	2021-08-05
Chemenu	CM177715-5g	3-Hydroxy-5-methoxyisonicotinaldehyde	1289038-89-6	95%	5g	$1647	2021-08-05
Chemenu	CM177715-1g	3-Hydroxy-5-methoxyisonicotinaldehyde	1289038-89-6	95%	1g	$549	2022-06-13
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Alichem	A029205805-1g	3-Hydroxy-5-methoxyisonicotinaldehyde	1289038-89-6	95%	1g	581.13 USD	2021-06-01
Alichem	A029205805-5g	3-Hydroxy-5-methoxyisonicotinaldehyde	1289038-89-6	95%	5g	1,744.38 USD	2021-06-01
eNovation Chemicals LLC	Y0989163-5g	3-Hydroxy-5-methoxyisonicotinaldehyde	1289038-89-6	95%	5g	$1700	2024-08-02
Enamine	EN300-7750966-0.05g	3-hydroxy-5-methoxypyridine-4-carbaldehyde	1289038-89-6	95.0%	0.05g	$671.0	2025-02-22
Enamine	EN300-7750966-0.1g	3-hydroxy-5-methoxypyridine-4-carbaldehyde	1289038-89-6	95.0%	0.1g	$703.0	2025-02-22
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